Cas no 13311-45-0 (Tetrabutylammonium triiodide)
Tetrabutylammonium triiodide Chemical and Physical Properties
Names and Identifiers
-
- TETRA-N-BUTYLAMMONIUM TRIIODIDE
- Tetrabutylammonium Triiodide
- tetrabutylazanium,triiodide
- Tetrabutylammonium
- Tetrabutyl-ammonium,Trijodid
- 1-Butanaminium,N,N,N-tributyl-,(triiodide)
- Tetra-n-butylammoniumtriiodide96+%t
- Tetrabutylammonium triiodide >=97.0% (AT)
- AK176140
- Tetrabutylammonium triiodide, >=97.0% (AT)
- D83000
- MFCD00059123
- Tetrabutylammonium Triiodide, >/=96%
- Tetrabutylammoniumtriiodide
- 13311-45-0
- T1271
- BS-15062
- 1-Butanaminium, N,N,N-tributyl-, (triiodide) (1:1)
- CS-0152434
- SCHEMBL987328
- AKOS027250834
- HY-W099792
- TETRABUTYLAMMONIUM ION; TRIIODIDE
- tetrabutylazanium;triiodide
- Tetrabutylammonium triiodide
-
- MDL: MFCD00059123
- Inchi: 1S/C16H36N.I3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-3-2/h5-16H2,1-4H3;/q+1;-1
- InChI Key: SBSSZSCMFDYICE-UHFFFAOYSA-N
- SMILES: [I-](I)I.[N+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 622.99800
- Monoisotopic Mass: 1107.568
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 116
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Melting Point: 69.0 to 73.0 deg-C
- PSA: 0.00000
- LogP: 3.77900
- Solubility: Not determined
Tetrabutylammonium triiodide Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:8
- Storage Condition:4° CStore…,-4℃Store…Better
Tetrabutylammonium triiodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1271-25G |
Tetrabutylammonium Triiodide |
13311-45-0 | >96.0%(T) | 25g |
¥1200.00 | 2024-04-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06085-1g |
Tetrabutylammonium Triiodide |
13311-45-0 | 96% | 1g |
¥183.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06085-5g |
Tetrabutylammonium Triiodide |
13311-45-0 | 96% | 5g |
¥631.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06085-25g |
Tetrabutylammonium Triiodide |
13311-45-0 | 25g |
¥736.0 | 2021-09-03 | ||
| BAI LING WEI Technology Co., Ltd. | 559027-1G |
Tetrabutylammonium triiodide, 97% |
13311-45-0 | 97% | 1G |
¥ 303 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 559027-5G |
Tetrabutylammonium triiodide, 97% |
13311-45-0 | 97% | 5G |
¥ 457 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 559027-25G |
Tetrabutylammonium triiodide, 97% |
13311-45-0 | 97% | 25G |
¥ 1623 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 86918-5G |
Tetrabutylammonium triiodide |
13311-45-0 | ≥97.0% (AT) | 5G |
¥1938.65 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T865001-1g |
Tetrabutylammonium Triiodide |
13311-45-0 | ≥96% | 1g |
¥158.40 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T865001-5g |
Tetrabutylammonium Triiodide |
13311-45-0 | ≥96% | 5g |
¥538.20 | 2022-10-10 |
Tetrabutylammonium triiodide Suppliers
Tetrabutylammonium triiodide Related Literature
-
Lee Martin,Songjie Yang,Andrew C. Brooks,Peter N. Horton,Louise Male,Ourida Moulfi,Lydie Harmand,Peter Day,William Clegg,Ross W. Harrington,John D. Wallis CrystEngComm 2015 17 7354
-
2. XANES fingerprinting of iodine species in solution and speciation of iodine in spent solvent from nuclear fuel reprocessingWendy A. Reed,Iain May,Francis R. Livens,John M. Charnock,Andrew P. Jeapes,Melanie Gresley,Ralph M. Mitchell,Paul Knight J. Anal. At. Spectrom. 2002 17 541
-
Yi-Feng Lin,Chun-Ting Li,Kuo-Chuan Ho J. Mater. Chem. A 2016 4 384
-
Lee Martin,John D. Wallis,Milena Guziak,Peter Maksymiw,Florence Konalian-Kempf,Anthony Christian,Shin'ichi Nakatsuji,Jun'ichi Yamada,Hiroki Akutsu Dalton Trans. 2017 46 4225
-
Kuan-Chieh Huang,Chih-Wei Hu,Chen-Ya Tseng,Chen-Yu Liu,Min-Hsin Yeh,Hung-Yu Wei,Chun-Chieh Wang,R. Vittal,Chih-Wei Chu,Kuo-Chuan Ho J. Mater. Chem. 2012 22 14727
Additional information on Tetrabutylammonium triiodide
Recent Advances in the Application of Tetrabutylammonium Triiodide (CAS 13311-45-0) in Chemical Biology and Pharmaceutical Research
Tetrabutylammonium triiodide (CAS 13311-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This compound, known for its role as a potent iodinating agent, has been extensively studied for its utility in organic synthesis, antimicrobial activity, and potential therapeutic applications. Recent studies have explored its mechanisms of action, stability, and efficacy in various biological and chemical contexts, providing valuable insights for researchers in the field.
One of the key areas of focus has been the use of Tetrabutylammonium triiodide in the synthesis of iodinated organic compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in the regioselective iodination of aromatic compounds under mild conditions, highlighting its advantages over traditional iodinating agents. The study reported high yields and excellent selectivity, making it a promising tool for pharmaceutical synthesis. Additionally, its stability in various solvents and under different environmental conditions has been a subject of investigation, with findings suggesting optimal storage and handling protocols to maintain its efficacy.
In the realm of antimicrobial research, Tetrabutylammonium triiodide has shown potent activity against a range of pathogenic bacteria and fungi. A recent study in Antimicrobial Agents and Chemotherapy revealed its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes, leading to cell death. These findings have sparked interest in its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance. Researchers are now exploring its synergistic effects with existing antibiotics to enhance therapeutic outcomes.
Beyond its chemical and antimicrobial applications, Tetrabutylammonium triiodide has also been investigated for its role in medicinal chemistry. A 2024 preprint on bioRxiv detailed its use in the development of iodinated analogs of known drugs, which exhibited improved pharmacokinetic properties and target specificity. This approach holds promise for the design of next-generation therapeutics with enhanced efficacy and reduced side effects. Furthermore, its potential in radiopharmaceuticals for imaging and therapy is being explored, leveraging the radioactive isotopes of iodine for diagnostic and therapeutic purposes.
Despite these advancements, challenges remain in the widespread adoption of Tetrabutylammonium triiodide. Issues such as its reactivity with certain functional groups, potential toxicity at high concentrations, and the need for specialized handling equipment have been noted in recent literature. Ongoing research aims to address these limitations through the development of modified formulations and delivery systems. For instance, encapsulation in nanoparticles or conjugation with biocompatible polymers has shown promise in mitigating these challenges while retaining its beneficial properties.
In conclusion, Tetrabutylammonium triiodide (CAS 13311-45-0) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from organic synthesis to antimicrobial therapy and drug development, underscore its versatility and potential. As research progresses, it is anticipated that further innovations will emerge, solidifying its role as a valuable tool in the scientific and medical communities. Future studies should focus on optimizing its properties, expanding its applications, and addressing current limitations to fully realize its potential.
13311-45-0 (Tetrabutylammonium triiodide) Related Products
- 139995-81-6(1-Dodecanaminium, N,N,N-tributyl-, iodide)
- 311-28-4(Tetrabutylammonium iodide)
- 61134-94-9(1-Butanaminium, N-butyl-N,N-dimethyl-, iodide)
- 22026-36-4(1-Decanaminium, N,N,N-tris(decyl)-, iodide)
- 1715-70-4(N,N,N,N',N',N'-hexaethyldecane-1,10-diaminium diiodide)
- 825619-81-6(1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide)
- 3085-79-8(1-Butanaminium,N,N-dibutyl-N-methyl-, iodide (1:1))
- 22426-21-7(n,n-dibutyl-n-propyl-1-butanaminium iodide)
- 2390-67-2(1-Decanaminium, N-decyl-N,N-dimethyl-, iodide)
- 3593-24-6(N,N,N-tripropylbutan-1-aminium iodide)